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Compound of Interest

Compound Name: Chymase-IN-1

Cat. No.: B1365778 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the proper

disposal of Chymase-IN-1, a potent and selective chymase inhibitor used in research.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards.

As no specific disposal instructions for Chymase-IN-1 are publicly available, the following

guidelines are based on general best practices for the disposal of non-hazardous chemical

waste in a laboratory setting. It is imperative to consult the official Safety Data Sheet (SDS) for

Chymase-IN-1, if available from the supplier, and to adhere to all local, state, and federal

regulations regarding chemical waste disposal.

Chemical and Physical Properties Overview
A summary of key data for Chymase-IN-1 is presented below. This information is crucial for

assessing potential hazards and determining the appropriate disposal route.
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Property Data Reference

Molecular Formula C₂₀H₁₅ClNO₄PS --INVALID-LINK--

Molecular Weight 431.83 g/mol --INVALID-LINK--

Appearance Solid General chemical information

Solubility Soluble in DMSO --INVALID-LINK--

Storage Store at -20°C --INVALID-LINK--

Hazard Classification
Not classified as hazardous

(presumed, verify with SDS)

General laboratory chemical

handling guidelines

Experimental Protocol: Disposal of Chymase-IN-1
and Associated Waste
The following step-by-step protocol outlines the recommended procedure for the disposal of

Chymase-IN-1. This protocol is designed to minimize risk and ensure compliance with general

laboratory safety standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (Butyl gloves are recommended for handling DMSO).

Labeled, sealable waste container compatible with the waste stream (e.g., a high-density

polyethylene container for organic solvent waste).

Spill containment materials.

Access to a designated hazardous waste accumulation area.

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment. Review the SDS for Chymase-IN-1 and any solvents used. Identify potential

hazards and necessary safety precautions.
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Segregation of Waste:

Do not mix Chymase-IN-1 waste with incompatible materials.

Solutions of Chymase-IN-1 in DMSO should be collected as organic solvent waste.[1][2]

Solid, unused Chymase-IN-1 should be disposed of in its original container if possible, or

in a clearly labeled, sealed container.

Collection of Liquid Waste:

Carefully pour liquid waste containing Chymase-IN-1 into a designated, labeled waste

container.

Ensure the waste container is properly labeled with "Hazardous Waste," the chemical

name (Chymase-IN-1 and solvent), and the approximate concentration.

Keep the waste container securely closed when not in use.[3][4]

Disposal of Solid Waste:

Place solid Chymase-IN-1 waste in a sealed and clearly labeled container.

Contaminated materials such as pipette tips, and empty vials should be collected as solid

chemical waste.

Decontamination of Empty Containers:

Triple rinse empty containers that held Chymase-IN-1 with a suitable solvent (e.g., ethanol

or acetone).

Collect the first rinse as hazardous waste. Subsequent rinses may be permissible for drain

disposal depending on local regulations.[5]

After thorough rinsing, deface or remove the original label and dispose of the container as

regular laboratory glass or plastic waste, in accordance with institutional policies.[6]

Storage and Final Disposal:
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Store the sealed waste containers in a designated satellite accumulation area within the

laboratory.[4][7]

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[8]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Chymase-IN-1.
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Caption: Workflow for the safe disposal of Chymase-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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